2-((1-(2-(dimethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[[1-[2-(dimethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C19H23FN4O2S/c1-23(2)9-10-24-16-8-4-7-15(16)18(22-19(24)26)27-12-17(25)21-14-6-3-5-13(20)11-14/h3,5-6,11H,4,7-10,12H2,1-2H3,(H,21,25)
• InChI Key: MMWKFGCGGVAGOW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C19H23FN4O2S
• Molecular Weight: 390.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely characterized by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms, the types of chemical bonds, and the molecular weight of the compound.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For instance, the amine group might participate in acid-base reactions, and the thioacetamide group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined experimentally. These properties can influence how the compound is handled, stored, and used.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially interact with biological targets such as enzymes or receptors, but without specific studies, it’s difficult to predict its exact mechanism of action.

Safety and Hazards

Without specific safety data for this compound, it’s important to handle it with caution. As with many chemical compounds, potential hazards could include toxicity, flammability, and reactivity.

Future Directions

The potential applications and future directions for this compound would likely depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and optimized for potential use in medical or pharmaceutical applications.